Cas no 2877649-10-8 (6-chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole)

• Product Name: 6-chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole
• CAS No: 2877649-10-8
• MF: C₂₀H₂₃ClN₆O₂
• MW: 414.888622522354
• CID: 5329613
• Update Time: 2025-06-08

6-chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-[4-[2-methyl-6-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl]benzoxazole
• 6-chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole

• Inchi： 1S/C20H23ClN6O2/c1-14-22-18(13-19(23-14)26-8-10-28-11-9-26)25-4-6-27(7-5-25)20-24-16-3-2-15(21)12-17(16)29-20/h2-3,12-13H,4-11H2,1H3
• InChI Key： JTOVGIFODZYFBI-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2N=C1N1CCN(C2C=C(N3CCOCC3)N=C(C)N=2)CC1

Experimental Properties

• Density: 1.359±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.7±65.0 °C(Predicted)
• pka: 10.82±0.50(Predicted)

Additional information on 6-chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole

Introduction to 6-Chloro-2-{4-2-Methyl-6-(Morpholin-4-yl)Pyrimidin-4-ylpiperazin-1-yl}-1,3-Benzoxazole (CAS No. 2877649-10-8)

6-Chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole, a compound with the CAS number 2877649-10-8, is a novel small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a chlorinated benzoxazole core and a piperazine moiety substituted with a methylated pyrimidine and morpholine ring. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The molecular formula of 6-chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole is C₂₃H₂₅ClN₆O₂, and its molecular weight is 456.93 g/mol. The compound's high degree of functionalization and the presence of multiple heterocyclic rings make it an interesting candidate for pharmacological studies. Recent research has focused on elucidating the biological activities and mechanisms of action of this compound, with promising results in several areas.

Pharmacological Properties: One of the key areas of interest for 6-chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole is its potential as an inhibitor of specific protein kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases, such as Aurora A and B, which are involved in cell division and mitosis.

In addition to its kinase inhibitory properties, 6-chloro-2-{4-2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylpiperazin-1-yl}-1,3-benzoxazole has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications: The potential clinical applications of 6-chloro-2-{4-2-methyl-6-(morpholin-4-y l)pyrimidin - 4 - ylpiperazin - 1 - yl} - 1 , 3 - benzoxazole are diverse and promising. In oncology, the compound's ability to inhibit Aurora kinases makes it a candidate for use in combination therapy with other anticancer agents to enhance treatment efficacy. Preclinical studies have shown that it can effectively sensitize cancer cells to chemotherapeutic drugs, potentially reducing the required dosage and minimizing side effects.

In the context of inflammatory diseases, the anti-inflammatory properties of 6-chloro - 2 - { 4 - 2 - methyl - 6 - ( morpholin - 4 - yl ) pyrimidin - 4 - ylpiperazin - 1 - yl } - 1 , 3 - benzoxazole suggest that it could be developed into a novel therapeutic agent for managing chronic inflammation. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Synthetic Routes: The synthesis of 6-chloro - 2 - { 4 - 2 - methyl - 6 - ( morpholin - 4 - yl ) pyrimidin - 4 - ylpiperazin - 1 - yl } - 1 , 3 - benzoxazole involves several steps, each designed to introduce specific functional groups and ensure high purity and yield. One common synthetic route starts with the preparation of a chlorinated benzoxazole intermediate, which is then coupled with a piperazine derivative substituted with a methylated pyrimidine and morpholine ring. The final step typically involves purification by column chromatography or recrystallization to obtain the desired product.

Safety Considerations: As with any new chemical entity, safety considerations are paramount during the development of 6-chloro - 2 - { 4 - 2 - methyl - 6 -( morpholin – 4 – yl ) pyrimidin – 4 – ylpiperazin – 1 – yl } – 1 , 3 – benzoxazole. Preclinical toxicology studies have shown that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing clinical trials will provide more comprehensive data on its safety and tolerability in humans.

FUTURE DIRECTIONS: The future research directions for 6-chloro – 2 – { 4 – 2 – methyl – 6 – ( morpholin – 4 – yl ) pyrimidin – 4 – ylpiperazin – 1 – yl } – 1 ,3–benzoxazole are promising. Further optimization of its chemical structure could enhance its potency and selectivity for specific targets. Additionally, combination therapy approaches involving this compound could lead to more effective treatments for complex diseases such as cancer and chronic inflammation.

In conclusion, 6-chloro–2–{4–2–methyl–6–(morpholin–4–yl)pyrimidin–4–ylpiperazin–1–yl}–1,3–benzoxazole (CAS No. 2877649–10–8) represents a promising small molecule with diverse pharmacological activities. Its potential as an inhibitor of protein kinases and an anti-inflammatory agent makes it an exciting candidate for further development in drug discovery and clinical applications.